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For researchers, scientists, and drug development professionals, the accurate detection and
analysis of gunshot residue (GSR) is a critical aspect of forensic science. This guide provides
an objective comparison of two prominent methods for inorganic GSR analysis: Inductively
Coupled Plasma-Mass Spectrometry (ICP-MS) and the Sodium Rhodizonate test. We will delve
into their performance, supported by experimental data, to assist in the selection of the most
appropriate technique for specific analytical needs.

Gunshot residue is a complex matrix of particles originating from the primer, propellant, bullet,
and cartridge case upon the discharge of a firearm. The primary inorganic components of GSR,
which are the focus of this guide, are typically lead (Pb), barium (Ba), and antimony (Sb).[1]
The presence and distribution of these elements can provide crucial evidence in criminal
investigations.

Methodologies at a Glance

Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) is a powerful and highly sensitive
instrumental technique used for elemental analysis.[2][3] It utilizes an inductively coupled
plasma to ionize the sample, and a mass spectrometer to separate and quantify the ions based
on their mass-to-charge ratio. This allows for the simultaneous detection of multiple elements at
trace and ultra-trace levels.[1][4]

The Sodium Rhodizonate test, in contrast, is a qualitative colorimetric or "spot” test.[5][6] It is a
chemical method that produces a distinct color change in the presence of specific metal ions,
primarily lead.[7][8] At a pH of 2.8, a scarlet color indicates the presence of lead, which then
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turns blue-violet upon the addition of hydrochloric acid.[9] This test is often used as a
preliminary or screening tool due to its simplicity and rapid results.[10]

Quantitative Performance Comparison

The choice between ICP-MS and the Sodium Rhodizonate test often hinges on the required
level of sensitivity, specificity, and the need for quantitative data. The following table
summarizes the key performance metrics based on available experimental data.
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Inductively Coupled

Parameter Plasma-Mass Sodium Rhodizonate Test
Spectrometry (ICP-MS)
Instrumental analysis of Chemical colorimetric reaction
Principle elemental composition based for the presence of lead (and
on mass-to-charge ratio. sometimes barium).[10][11]
] Quantitative and Qualitative. ] ] o
Analysis Type Primarily Qualitative.[5]

[12]

Elements Detected

Multi-elemental (Pb, Ba, Sb,
and others like Sn, Cu, Zn).[1]
[10]

Primarily Lead (Pb); can also
indicate Barium (Ba).[10][11]

Very high; capable of detecting

High for lead, but generally
less sensitive than ICP-MS.[7]

One study reported negative

Sensitivity elements at pug/L (ppb) and ) )
even lower concentrations.[10] results for the coI.orlmetrlc test
where ICP-MS still detected Pb
and Ba.[13]
High for lead under specific pH
conditions.[7][9] However,
High; identifies elements other heavy metals can cause
Specificity based on their specific mass- a pink reaction before the final
to-charge ratio.[2] confirmatory step.[14]
Environmental lead may also
lead to false positives.[15]
High; can be automated for Low to moderate; typically
Sample Throughput rapid analysis of multiple performed on a sample-by-

samples.[16]

sample basis.
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Can be affected by polyatomic Chemical interferences are
interferences, which can be possible; the test is typically

mitigated with collision/reaction  performed after other

Interferences cells.[17] Bloodstains have colorimetric tests like the
been shown not to interfere Modified Griess Test to avoid
with ICP-MS analysis of GSR. this.[8][14] Bloodstains can
[31[12] affect the color reaction.[3][12]

Cost High initial instrument costand  Low cost for reagents and
0s
operational expenses. equipment.

Experimental Protocols

Detailed and standardized experimental protocols are crucial for obtaining reliable and
reproducible results in GSR analysis. Below are representative methodologies for both ICP-MS
and the Sodium Rhodizonate test.

ICP-MS Analysis of Gunshot Residue

This protocol outlines a general procedure for the analysis of GSR collected on swabs.
1. Sample Collection:

o GSR is collected from the hands of a suspect or from a surface using cotton swabs
moistened with a 5% nitric acid solution.[16]

2. Sample Preparation:
e The swabs are placed in polypropylene tubes containing a 10% nitric acid solution.[12]

o The samples are then subjected to ultrasonic vibration (e.g., at 45 kHz and 80°C for 30
minutes) to extract the GSR particles into the solution.[12]

o For samples on cloth, especially with bloodstains, microwave digestion with nitric acid and
hydrogen peroxide may be employed for more efficient extraction.[12]

e The resulting solution is then diluted to a final volume with ultrapure water.[12]
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. Instrumental Analysis:
The analysis is performed using an ICP-MS instrument (e.g., Agilent 7500 series).[16]

The instrument is calibrated using multi-element standards containing Pb, Ba, and Sb at
various concentrations.

Internal standards are often used to correct for instrumental drift and matrix effects.

The instrument's operating conditions (e.g., plasma power, gas flow rates) are optimized for
the detection of the target elements.[18]

. Data Analysis:

The concentrations of Pb, Ba, and Sb in the samples are determined by comparing their
signal intensities to the calibration curve.

The results are typically reported in micrograms per liter (ug/L).[13]

Sodium Rhodizonate Test for Lead in Gunshot Residue

This protocol describes the direct application of the Sodium Rhodizonate test to a surface.
1. Reagent Preparation:

Sodium Rhodizonate Solution: A saturated solution is prepared by dissolving sodium
rhodizonate powder in distilled water until a small amount of powder remains undissolved.
This solution should be the color of strong tea and is prepared fresh for immediate use.[14]
[15]

Buffer Solution (pH 2.8): Prepared by dissolving sodium bitartrate and tartaric acid in distilled
water.[14]

5% Hydrochloric Acid (HCI) Solution: A dilute solution of HCl is prepared.[14]
. Test Procedure:

The area to be tested is positioned on a clean, uncontaminated surface.[14]
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e Acontrol test is performed by placing a known lead mark on a discrete area of the item or on
filter paper to ensure the reagents are working correctly.[14]

e The test area is sprayed with the saturated sodium rhodizonate solution.[14]

e The same area is then sprayed with the pH 2.8 buffer solution. The appearance of a pink
color may indicate the presence of lead or other heavy metals.[14]

o Finally, the area is sprayed with the 5% HCI solution. The fading of the pink color and the
development of a blue-violet color is a specific indication of the presence of lead.[14]

3. Documentation:

e The results should be photographed promptly as the blue-violet color can fade.[14][15]

Visualizing the Workflows

To better understand the practical application of these techniques, the following diagrams
illustrate a general forensic workflow for GSR analysis and a comparison of the key steps in
each method.
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Caption: General workflow for gunshot residue analysis in a forensic investigation.
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Caption: Comparison of the key analytical steps for ICP-MS and the Sodium Rhodizonate test.

Conclusion

Both ICP-MS and the Sodium Rhodizonate test have their distinct roles in the analysis of

gunshot residue. The Sodium Rhodizonate test serves as a valuable, low-cost, and rapid field

or preliminary test for the presence of lead.[10] Its simplicity makes it accessible for initial

screenings.

However, for comprehensive, quantitative, and multi-elemental analysis, ICP-MS is

demonstrably superior.[2][4] Its high sensitivity and specificity, coupled with the ability to

analyze for the characteristic triad of Pb, Ba, and Sb, provide more robust and definitive

evidence.[1] Furthermore, the ability of ICP-MS to overcome matrix effects like the presence of

blood offers a significant advantage in real-world forensic scenarios.[12]
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For research and drug development professionals requiring precise and reliable elemental
data, ICP-MS is the recommended method. The Sodium Rhodizonate test can be a useful
complementary technique for presumptive screening, but it should not be relied upon for
conclusive identification of gunshot residue, a role better suited to instrumental methods like
ICP-MS or the internationally recognized standard of SEM-EDX.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.marshall.edu/forensics/files/2012/09/Messina-Alex-AAFS-Poster-2-9-12.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4055073/
https://mnet.mendelu.cz/mendelnet2013/articles/48_stulova_889.pdf
https://www.benchchem.com/product/b12363189#icp-ms-versus-sodium-rhodizonate-for-gunshot-residue-analysis
https://www.benchchem.com/product/b12363189#icp-ms-versus-sodium-rhodizonate-for-gunshot-residue-analysis
https://www.benchchem.com/product/b12363189#icp-ms-versus-sodium-rhodizonate-for-gunshot-residue-analysis
https://www.benchchem.com/product/b12363189#icp-ms-versus-sodium-rhodizonate-for-gunshot-residue-analysis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12363189?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12363189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

